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Compound of Interest

Compound Name: Carbocisteine-d3

Cat. No.: B15557447

Introduction

Carbocisteine-d3 is a deuterium-labeled version of Carbocisteine, a mucolytic agent used to
manage respiratory disorders characterized by excessive mucus. In the realm of drug
metabolism and pharmacokinetic (DMPK) studies, isotopically labeled compounds like
Carbocisteine-d3 are invaluable tools. They serve as ideal internal standards for quantitative
bioanalysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS)
assays. The stable isotope label ensures that Carbocisteine-d3 has identical chemical and
physical properties to the unlabeled drug, yet is distinguishable by its mass. This allows for
accurate and precise quantification of carbocisteine in complex biological matrices such as
plasma and urine, which is crucial for elucidating its absorption, distribution, metabolism, and
excretion (ADME) profile.

Application Notes

The primary application of Carbocisteine-d3 in DMPK studies is as an internal standard (IS)
for the quantitative determination of carbocisteine in biological samples. The use of a stable
isotope-labeled IS is the gold standard in bioanalytical method development, as it compensates
for variability in sample preparation and matrix effects during analysis.

Key Advantages of Using Carbocisteine-d3 as an Internal Standard:
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» Improved Accuracy and Precision: Co-elution of the analyte and the deuterated internal
standard in chromatography ensures that any variations during sample processing and
injection are accounted for, leading to more reliable data.

o Mitigation of Matrix Effects: Biological samples can contain endogenous components that
may suppress or enhance the ionization of the analyte in the mass spectrometer. Since
Carbocisteine-d3 has the same physicochemical properties as carbocisteine, it experiences
similar matrix effects, allowing for accurate correction.

o Enhanced Method Robustness: The use of a stable isotope-labeled internal standard makes
the analytical method less susceptible to minor variations in experimental conditions.

A typical DMPK study involving Carbocisteine-d3 would follow a workflow from sample
collection to data analysis to determine key pharmacokinetic parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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